Cas no 117613-30-6 (4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 117613-30-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD07772855
• CID: 133755
• PubChem ID: 7164641
• Update Time: 2025-05-21

4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Furo[3,2-b]pyrrole-5-carboxylicacid, 4-methyl-
• 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
• 4-METHYL-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID, TECH
• 4-methylfuro[3,2-b]pyrrole-5-carboxylic acid
• 4H-Furo[3,2-b]pyrrole-5-carboxylicacid,4-methyl
• BB_NC-2430
• 5-Carboxy-4-methyl-4H-furo[3,2-b]pyrrole
• 4-Methyl-4H-furo[3,2-b]pyrrol-5-carboxylic acid
• 4H-Furo[3,2-b]pyrrole-5-carboxylicacid,4-methyl-(9CI)
• MFCD07772855
• W-204950
• C90708
• NS-01313
• 4-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid, AldrichCPR
• AKOS001875402
• Z1201624163
• FT-0706258
• EN300-114626
• 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylicacid
• 117613-30-6
• F1907-1438
• DTXSID30428213
• SCHEMBL1340122
• DB-010076
• STL146368
• BBL030848

• MDL： MFCD07772855
• Inchi： 1S/C8H7NO3/c1-9-5-2-3-12-7(5)4-6(9)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： ITEWRYWRNQCNHT-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=C(C(=O)O)N2C

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 200 °C
• Boiling Point: 348.3±22.0 °C at 760 mmHg
• Flash Point: 164.4±22.3 °C
• PSA: 55.37000
• LogP: 1.46950
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles Furopyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles

Additional information on 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid

4-Methyl-4H-Furo[3,2-b]pyrrole-5-carboxylic Acid: A Comprehensive Overview

4-Methyl-4H-Furo[3,2-b]pyrrole-5-carboxylic Acid, also known by its CAS number 117613-30-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of furo[3,2-b]pyrrole, a heterocyclic structure with unique electronic properties. The presence of the methyl group at the 4-position and the carboxylic acid group at the 5-position introduces intriguing chemical and biological characteristics that make it a valuable molecule for research and potential applications.

The structure of 4-Methyl-4H-Furo[3,2-b]pyrrole-5-carboxylic Acid is characterized by a fused ring system consisting of a furan and pyrrole moiety. This fused system creates a conjugated π-system, which is known to exhibit strong electron delocalization. The methyl group at the 4-position adds steric bulk and potentially influences the molecule's reactivity and solubility. The carboxylic acid group at the 5-position introduces acidity and can participate in hydrogen bonding, making it a versatile functional group for further chemical modifications.

Recent studies have highlighted the potential of 4-Methyl-4H-Furo[3,2-b]pyrrole-5-carboxylic Acid in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. For instance, its conjugated system makes it an appealing candidate for photoresponsive materials or as a building block for fluorescent probes. Additionally, its carboxylic acid group allows for easy functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

In terms of synthesis, several methods have been reported to prepare 4-Methyl-4H-Furo[3,2-b]pyrrole-5-carboxylic Acid. One common approach involves cyclization reactions of appropriately substituted amino acids or related precursors. The choice of starting materials and reaction conditions significantly influences the yield and purity of the final product. Recent advancements in catalytic methods have improved the efficiency of these syntheses, making large-scale production more feasible.

The biological activity of 4-Methyl-4H-Furo[3,2-b]pyrrole-5-carboxylic Acid has been a focal point in recent research. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential in treating chronic diseases associated with oxidative stress. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy. Preclinical studies have demonstrated selective cytotoxicity against certain cancer cell lines, although further investigations are needed to fully understand its mechanism of action.

In addition to its pharmacological applications, 4-Methyl-4H-Furo[3,2-b]pyrrole-5-carboxylic Acid has found utility in materials science. Its conjugated π-system enables it to act as an electron acceptor in organic electronics. Researchers have explored its use in organic photovoltaic devices (OPVs) where it can enhance charge transport properties. Recent breakthroughs in this area have improved device efficiency, paving the way for practical applications in renewable energy technologies.

The environmental impact and toxicity profile of 4-Methyl-4H-Furo[3,2-b]pyrrole-5-carboxylic Acid are critical considerations for its broader use. Preliminary toxicity studies indicate that it has low acute toxicity; however, long-term effects on ecosystems remain under investigation. Regulatory agencies are increasingly emphasizing green chemistry principles, prompting researchers to develop sustainable synthesis routes and disposal methods for this compound.

In conclusion, 4-Methyl-4H-Furo[3,2-b]pyrrole-5-carboxylic Acid, with its unique chemical structure and diverse functional groups, represents a multifaceted compound with promising applications across various scientific domains. From drug discovery to materials science, this molecule continues to be a subject of intense research interest. As advancements in synthetic methodologies and biological understanding progress, we can expect even more innovative uses for this remarkable compound.